Cas no 18761-46-1 (1-(5-ethylthien-2-yl)ethanone)

1-(5-Ethylthien-2-yl)ethanone is a specialized organic compound featuring a thiophene ring substituted with an ethyl group at the 5-position and an acetyl group at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for heterocyclic and pharmaceutical applications. Its electron-rich thiophene core enhances its utility in cross-coupling reactions and functionalization processes. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture allows for precise modifications, enabling tailored synthesis of complex molecules. Suitable for research and industrial use, it serves as a key building block in the development of advanced materials and bioactive compounds.
1-(5-ethylthien-2-yl)ethanone structure
1-(5-ethylthien-2-yl)ethanone structure
Product Name:1-(5-ethylthien-2-yl)ethanone
CAS No:18761-46-1
MF:C8H10OS
MW:154.229401111603
CID:220106
PubChem ID:673716
Update Time:2025-10-21

1-(5-ethylthien-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(5-ethyl-2-thienyl)-
    • 1-(5-ethyl-2-thienyl)Ethanone
    • 1-(5-ETHYL-THIOPHEN-2-YL)-ETHANONE
    • 1-(5-ethylthiophen-2-yl)ethanone
    • 2-acetyl-5-ethylthiophene
    • 2-ethyl-5-acetylthiophene
    • AKOS B020337
    • ART-CHEM-BB B020337
    • 1-(5-ETHYLTHIEN-2-YL)ETHANONE
    • AKOS000309884
    • SWFCEJULEUECKJ-UHFFFAOYSA-N
    • W-200188
    • EN300-13176
    • DTXSID00350113
    • GEO-02758
    • 1-(5-ethylthiophen-2-yl)ethan-1-one
    • SCHEMBL1798146
    • FT-0723938
    • CS-0233207
    • Z89267050
    • 18761-46-1
    • MFCD00130088
    • DB-065610
    • STK312198
    • 1-(5-ethylthien-2-yl)ethanone
    • MDL： MFCD00130088
    • Inchi： 1S/C8H10OS/c1-3-7-4-5-8(10-7)6(2)9/h4-5H,3H2,1-2H3
    • InChI Key： SWFCEJULEUECKJ-UHFFFAOYSA-N
    • SMILES： S1C(C(C)=O)=CC=C1CC

Computed Properties

  • Exact Mass: 154.04500
  • Monoisotopic Mass: 154.045236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • XLogP3: 2.5

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.529
  • PSA: 45.31000
  • LogP: 2.51310
  • Vapor Pressure: Not available

1-(5-ethylthien-2-yl)ethanone Security Information

1-(5-ethylthien-2-yl)ethanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-ethylthien-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B440198-25mg
1-(5-ethylthien-2-yl)ethanone
 18761-46-1
25mg
 $ 50.00 2022-06-07
TRC
B440198-50mg
1-(5-ethylthien-2-yl)ethanone
 18761-46-1
50mg
 $ 70.00 2022-06-07
TRC
B440198-250mg
1-(5-ethylthien-2-yl)ethanone
 18761-46-1
250mg
 $ 230.00 2022-06-07
Enamine
EN300-13176-0.05g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
0.05g
 $64.0 2023-06-20
Enamine
EN300-13176-0.1g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
0.1g
 $66.0 2023-06-20
Enamine
EN300-13176-0.25g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
0.25g
 $92.0 2023-06-20
Enamine
EN300-13176-0.5g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
0.5g
 $175.0 2023-06-20
Enamine
EN300-13176-1.0g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
1g
 $256.0 2023-06-20
Enamine
EN300-13176-2.5g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
2.5g
 $503.0 2023-06-20
Enamine
EN300-13176-5.0g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
5g
 $743.0 2023-06-20

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